Benzene, 1,1',1''-methylidynetris[4-isocyanato-

• CAS No.: 2422-91-5
• Product Name: Benzene, 1,1',1''-methylidynetris[4-isocyanato-
• Molecular Formula: C22H13N3O3
• Molecular Weight: 367.4 g/mol
• IUPAC Name: 1-[bis(4-isocyanatophenyl)methyl]-4-isocyanatobenzene
• Standard InChI: InChI=1S/C22H13N3O3/c26-13-23-19-7-1-16(2-8-19)22(17-3-9-20(10-4-17)24-14-27)18-5-11-21(12-6-18)25-15-28/h1-12,22H
• Standard InChIKey: LTIKIBFTASQKMM-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C(C2=CC=C(C=C2)N=C=O)C3=CC=C(C=C3)N=C=O)N=C=O
• Canonical SMILES: C1=CC(=CC=C1C(C2=CC=C(C=C2)N=C=O)C3=CC=C(C=C3)N=C=O)N=C=O
• Synonyms: METHYLIDYNETRI-P-PHENYLENE TRIISOCYANATE;TRIPHENYLMETHANE TRIISOCYANATE;1,1’,1’’-methylidynetris(4-isocyanatobenzene);1,1’,1’’-methylidynetris[4-isocyanato-benzen;1,1’,1’’-methylidynetris[4-isocyanato-Benzene;isocyanicacid,methylidynetri-p-phenylenee
• Reference: 1: Buick JB, Todd GR. Concomitant alveolitis and asthma following exposure to; triphenylmethane triisocyanate. Occup Med (Lond). 1997 Nov;47(8):504-6. PubMed; PMID: 9604485.; ; ; 2: Mikami T. Effects of Si-functional isocyanate on the stability of oil-in-water; emulsion with and without a carbon functional isocyanate. J Microencapsul. 1994; Sep-Oct;11(5):547-54. PubMed PMID: 7529305.; ; ; 3: Yoshii T, Dumas JE, Okawa A, Spengler DM, Guelcher SA. Synthesis,; characterization of calcium phosphates/polyurethane composites for weight-bearing; implants. J Biomed Mater Res B Appl Biomater. 2012 Jan;100(1):32-40. doi:; 10.1002/jbm.b.31917. Epub 2011 Sep 26. PubMed PMID: 21953899.
• PubChem Compound: 75500
• Last Modified: Nov 11 2021